Cas no 24830-94-2 (D-allo-Threonine)

D-allo-Threonine Properties

Names and Identifiers

• D-Allo-Threonine
• D-Threonine
• H-D-allo-Thr-OH
• (2R,3S)-2-Amino-3-hydroxybutyric acid~H-D-Thr-OH
• (2R,3R)-2-Amino-3-hydroxybutyric acid
• D-Allothreonine
• (2R,3R)-(-)-2-AMINO-3-HYDROXYBUTYRIC ACID
• Allothreonine, D-
• D(-)-allo-Threonine
• (2R,3R)-2-Amino-3-hydroxybutanoic acid
• 1,2,3,4-Tetrahydronaphthalene
• allothreonine
• d-allothreonin
• D-pyreline
• (R)-Allothreonine
• (2R,3R)-Allothreonine
• DL-allo-Threonine
• (R)-allo-Threonine
• H-DL-allo-Thr-OH
• 0756UWA0SA
• DL-allothreonine
• Threonine, allo-
• 2-Amino-3-hydroxy-butyric acid
• D-allo-Thr
• PubChem19051
• PubChem12340
• KSC
• MFCD00067248
• J-521422
• Z1201618669
• 144-98-9
• AKOS006239563
• DL-ALLOTHREONINE (CONTAINS THREONINE)
• A817514
• 4FE2A1FE-572C-48E6-AB7C-5E69ECA4AE2E
• (2R3R)-2-Amino-3-hydroxybutyric acid
• 2TL
• DTXSID40179542
• NSC-206267
• (2R,3R)-2-amino-3-hydroxybutanoicacid
• HY-W001959
• AC-10526
• NSC 206267
• 24830-94-2
• EINECS 246-488-0
• BRN 1721644
• SCHEMBL222076
• (2R,3R)-2-azaniumyl-3-hydroxy-butanoate;D-allo-Threonine
• AM20090281
• AKOS015854025
• CHEMBL319354
• EN300-127768
• 4-04-00-03170 (Beilstein Handbook Reference)
• AYFVYJQAPQTCCC-PWNYCUMCSA-N
• DB03700
• CS-W001959
• AS-12081
• CX1250
• T70290
• CHEBI:32826
• allo-D-threonine
• UNII-0756UWA0SA
• MFCD00004526
• J-015693
• (2R,3R)-3-HYDROXY-2-AMINOBUTANOIC ACID
• Q27094610
• A1518
• +Expand

• MDL： MFCD00004526
• InChIKey： AYFVYJQAPQTCCC-PWNYCUMCSA-N
• Inchi： 1S/C4H9NO3/c1-2(6)3(5)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3-/m1/s1
• SMILES： O([H])[C@]([H])(C([H])([H])[H])[C@]([H])(C(=O)O[H])N([H])[H]
• BRN： 1721644

Computed Properties

• Exact Mass: 119.05800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 119.058
• Heavy Atom Count: 8
• Complexity: 93.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 83.6

Experimental Properties

• LogP: -0.52060
• PSA: 83.55000
• Refractive Index: -10 ° (C=5, H2O)
• Water Partition Coefficient: dissolution
• Boiling Point: 345.8℃ at 760 mmHg
• Melting Point: 276 ºC
• Flash Point: 162.9 °C
• Color/Form: White to Yellow Solid
• Solubility: Not determined
• Specific Rotation: -33.5 º (c=1, 1N HCl 24 ºC)
• Density: 1.3126 (rough estimate)

D-allo-Threonine Security Information

• RTECS：BA4050000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

D-allo-Threonine Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters